Cas no 80834-50-0 (6-{4-[4-(2-chlorophenyl)piperazin-1-yl]butanoyl}-3,4-dihydroquinolin-2(1H)-one hydrochloride)

6-{4-[4-(2-chlorophenyl)piperazin-1-yl]butanoyl}-3,4-dihydroquinolin-2(1H)-one hydrochloride structure
80834-50-0 structure
Product name:6-{4-[4-(2-chlorophenyl)piperazin-1-yl]butanoyl}-3,4-dihydroquinolin-2(1H)-one hydrochloride
CAS No:80834-50-0
MF:C23H26N3O2Cl.HCl
MW:448.38538
CID:1801736
PubChem ID:3067076

6-{4-[4-(2-chlorophenyl)piperazin-1-yl]butanoyl}-3,4-dihydroquinolin-2(1H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 6-{4-[4-(2-chlorophenyl)piperazin-1-yl]butanoyl}-3,4-dihydroquinolin-2(1H)-one hydrochloride
    • 6-[4-[4-(2-chlorophenyl)piperazin-1-yl]butanoyl]-3,4-dihydro-1H-quinolin-2-one,hydrochloride
    • SCHEMBL10838709
    • 2(1H)-Quinolinone, 3,4-dihydro-6-(4-(4-(2-chlorophenyl)-1-piperazinyl)-1-oxobutyl)-, hydrochloride, hydrate (1:1:1)
    • DTXSID60230649
    • 80834-50-0
    • 6-(1-Oxo-4-(4-(2-chlorophenyl)-1-piperazinyl)butyl)-3,4-dihydrocarbostyril hydrochloride H2O
    • Inchi: InChI=1S/C23H26ClN3O2.ClH/c24-19-4-1-2-5-21(19)27-14-12-26(13-15-27)11-3-6-22(28)18-7-9-20-17(16-18)8-10-23(29)25-20;/h1-2,4-5,7,9,16H,3,6,8,10-15H2,(H,25,29);1H
    • InChI Key: RUCBTSMCIMWBAB-UHFFFAOYSA-N
    • SMILES: C1CC(=O)NC2=C1C=C(C=C2)C(=O)CCCN3CCN(CC3)C4=CC=CC=C4Cl.Cl

Computed Properties

  • Exact Mass: 447.1480325g/mol
  • Monoisotopic Mass: 447.1480325g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 579
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6Ų

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